4-(Tetrahydro-2H-pyran-2-ylsulfanyl)phenylboronic acid

• Molecular Formula: C11H15BO3S
• Molecular Weight: 238.12 g/mol
• IUPAC Name: [4-(oxan-2-ylsulfanyl)phenyl]boronic acid
• InChI: InChI=1S/C11H15BO3S/c13-12(14)9-4-6-10(7-5-9)16-11-3-1-2-8-15-11/h4-7,11,13-14H,1-3,8H2
• InChI Key: QZDAYZLVCKIOFT-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)SC2CCCCO2)(O)O

Description

4-(Tetrahydro-2H-pyran-2-ylsulfanyl)phenylboronic acid is a useful research compound. Its molecular formula is C11H15BO3S and its molecular weight is 238.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 4-mercaptophenylboronic acid (20.7 mg, 0.135 mmol) in DCM (2.00 mL) was added dihydropyran (0.06140 mL, 0.6730 mmol) and pyridinium p-toluenesulfonate (3.38 mg, 0.0135 mmol) at 0° C. The resulting mixture was then stirred at rt overnight. Solvent was then removed under reduced pressure to give crude product which was used for next step without further purification.